Cas no 2034434-64-3 (3-{[1-(5-methoxy-1-benzofuran-2-carbonyl)pyrrolidin-3-yl]oxy}pyridazine)

• Product Name: 3-{[1-(5-methoxy-1-benzofuran-2-carbonyl)pyrrolidin-3-yl]oxy}pyridazine
• CAS No: 2034434-64-3
• MF: C₁₈H₁₇N₃O₄
• MW: 339.345284223557
• CID: 5353968
• Update Time: 2025-08-05

3-{[1-(5-methoxy-1-benzofuran-2-carbonyl)pyrrolidin-3-yl]oxy}pyridazine Chemical and Physical Properties

Names and Identifiers

• (5-methoxybenzofuran-2-yl)(3-(pyridazin-3-yloxy)pyrrolidin-1-yl)methanone
• (5-methoxy-1-benzofuran-2-yl)-(3-pyridazin-3-yloxypyrrolidin-1-yl)methanone
• 3-{[1-(5-methoxy-1-benzofuran-2-carbonyl)pyrrolidin-3-yl]oxy}pyridazine

• Inchi： 1S/C18H17N3O4/c1-23-13-4-5-15-12(9-13)10-16(25-15)18(22)21-8-6-14(11-21)24-17-3-2-7-19-20-17/h2-5,7,9-10,14H,6,8,11H2,1H3
• InChI Key： POSOEKMRHIEGNP-UHFFFAOYSA-N
• SMILES： O(C1=CC=CN=N1)C1CN(C(C2=CC3C=C(C=CC=3O2)OC)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 477
• XLogP3: 2.2
• Topological Polar Surface Area: 77.7

Additional information on 3-{[1-(5-methoxy-1-benzofuran-2-carbonyl)pyrrolidin-3-yl]oxy}pyridazine

Professional Introduction to Compound with CAS No. 2034434-64-3 and Product Name: 3-{[1-(5-methoxy-1-benzofuran-2-carbonyl)pyrrolidin-3-yl]oxy}pyridazine

Compound with the CAS number 2034434-64-3 and the product name 3-{[1-(5-methoxy-1-benzofuran-2-carbonyl)pyrrolidin-3-yl]oxy}pyridazine represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular framework of this compound integrates several key structural motifs that are of great interest to researchers exploring novel therapeutic agents.

The core structure of 3-{[1-(5-methoxy-1-benzofuran-2-carbonyl)pyrrolidin-3-yl]oxy}pyridazine features a pyridazine backbone, which is a heterocyclic aromatic ring system known for its versatility in medicinal chemistry. Pyridazines have been widely studied for their pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The presence of the 5-methoxy-1-benzofuran-2-carbonyl moiety further enhances the compound's potential by introducing additional functional groups that can interact with biological targets in unique ways. This combination of structural elements makes the compound a promising candidate for further investigation.

In recent years, there has been a growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. The pyrrolidinyl group in the compound's structure is particularly noteworthy, as it is often found in biologically active molecules due to its ability to form stable interactions with proteins and enzymes. The oxy group linking the pyrrolidinyl and pyridazine moieties introduces a polar characteristic to the molecule, which can influence its solubility and bioavailability—critical factors in drug design.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The structural complexity of 3-{[1-(5-methoxy-1-benzofuran-2-carbonyl)pyrrolidin-3-yl]oxy}pyridazine allows for modifications at multiple sites, enabling researchers to fine-tune its pharmacological properties. This flexibility is particularly valuable in the context of modern drug development, where personalized medicine and targeted therapies are becoming increasingly important. By leveraging computational modeling and high-throughput screening techniques, scientists can rapidly explore the compound's interactions with biological targets, thereby accelerating the discovery process.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry. The benzofuran moiety, a key component of this compound, has been shown to exhibit a wide range of biological activities. For instance, derivatives of benzofuran have been investigated for their potential roles in treating neurological disorders, cardiovascular diseases, and cancer. The methoxy group at position 5 further enhances the pharmacological profile by influencing electronic distribution and metabolic stability. These features make 3-{[1-(5-methoxy-1-benzofuran-2-carbonyl)pyrrolidin-3-yl]oxy}pyridazine an attractive candidate for further exploration.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only ensure high yields but also allow for scalable production, which is essential for preclinical and clinical studies.

Evaluation of 3-{[1-(5-methoxy-1-benzofuran-2-carbonyl)pyrrolidin-3-yl]oxy}pyridazine has begun in both in vitro and in vivo models to assess its biological activity and safety profile. Preliminary data suggest that the compound exhibits promising properties as an inhibitor of certain enzymes implicated in disease pathways. For example, studies have indicated that it may interfere with kinases or other enzymes involved in cell signaling cascades relevant to cancer progression. Additionally, its interaction with receptors or ion channels could provide insights into potential therapeutic applications in neurological disorders.

The integration of computational chemistry into drug discovery has significantly enhanced our ability to predict and understand molecular interactions. Molecular docking simulations have been used to model how 3-{[1-(5-methoxy-1-benzofuran-2-carbonyl)pyrrolidin-3-yl]oxy}pyridazine interacts with target proteins at an atomic level. These simulations not only help identify potential binding sites but also provide insights into binding affinities and residence times—key parameters that influence drug efficacy. By combining experimental data with computational predictions, researchers can refine their understanding of how this compound functions within biological systems.

The pharmaceutical industry continues to seek innovative approaches to address unmet medical needs. The unique structural features of 3-{[1-(5-methoxy-1-benzofuran-2-carbonyl)pyrrolidin-3-yloxy}pyridazine, coupled with its promising biological activity, position it as a valuable asset in ongoing research efforts. As more data becomes available from preclinical studies, collaborations between academic institutions and pharmaceutical companies will be crucial in advancing this compound toward clinical development.

In conclusion,2034434-64-3 represents a significant contribution to the field of chemical biology and drug discovery. Its complex structure offers numerous opportunities for therapeutic intervention across various disease areas. With continued investigation into its pharmacological properties and potential applications,this compound holds promise as a future therapeutic agent, contributing to advancements in modern medicine.